![molecular formula C15H19NO4 B3241986 1-{[(Benzyloxy)carbonyl]amino}-2-methylcyclopentane-1-carboxylic acid CAS No. 1495525-04-6](/img/structure/B3241986.png)
1-{[(Benzyloxy)carbonyl]amino}-2-methylcyclopentane-1-carboxylic acid
Overview
Description
“1-{[(Benzyloxy)carbonyl]amino}-2-methylcyclopentane-1-carboxylic acid” is a chemical compound with the CAS Number: 1495525-04-6 . It has a molecular weight of 277.32 and its IUPAC name is 1-(((benzyloxy)carbonyl)amino)-2-methylcyclopentane-1-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19NO4/c1-11-6-5-9-15(11,13(17)18)16-14(19)20-10-12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,19)(H,17,18) . This indicates the presence of a benzyl group, a carbonyl group, an amino group, and a carboxylic acid group in the molecule.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is normal .Scientific Research Applications
Synthesis of 1,2-amino alcohols
This compound can be used in the synthesis of 1,2-amino alcohols . A general and efficient visible-light photoredox-catalysed decarboxylative radical coupling reaction of N-aryl amino acids with aldehydes or ketones for the synthesis of various 1,2-amino alcohols by using water as the solvent at room temperature is described .
Synthesis of new benzyl-protected compounds
The compound can be synthesized with new methods from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . Improved yield and easy purification benefit this method .
Solubilizer in drug formulation
Carboxylic acids, such as this compound, can act as solubilizers in modulating solubility, lipophilicity, and cell permeation . This is particularly useful in the formulation of antibiotic or antihistaminic drug classes .
Cell elongation studies
In plant science, 1-Aminocyclopropane 1-Carboxylic Acid (ACC), a similar compound, has been used in the analysis of cell elongation . It is possible that “1-{[(Benzyloxy)carbonyl]amino}-2-methylcyclopentane-1-carboxylic acid” could have similar applications.
Chemical properties and safety information
The compound has a molecular weight of 277.32 and is typically stored at room temperature . It is a powder form and has a CAS Number: 1495525-04-6 . The safety information includes hazard statements H302, H315, H319, H335 and precautionary statements P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Safety And Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-methyl-1-(phenylmethoxycarbonylamino)cyclopentane-1-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-11-6-5-9-15(11,13(17)18)16-14(19)20-10-12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,19)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSJFHZPSIOJTPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1(C(=O)O)NC(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[(Benzyloxy)carbonyl]amino}-2-methylcyclopentane-1-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.